Cas no 1368134-46-6 (2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one)

• Product Name: 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one
• CAS No: 1368134-46-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6020487
• PubChem ID: 82340004
• Update Time: 2025-05-22

2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one
• 1368134-46-6
• EN300-1869900

• Inchi： 1S/C12H16N2O2/c1-8(13)12(15)9-3-4-11-10(7-9)14(2)5-6-16-11/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： ZBRVHHYJQKZSQL-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(C(C(C)N)=O)C=CC1=2

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one

2-Amino-1-(4-Methyl-3,4-Dihydro-2H-1,4-Benzoxazin-6-Yl)Propan-1-One: A Comprehensive Overview

The compound 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one, identified by the CAS registry number CAS No. 1368134-46-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically a benzoxazine derivative, which has garnered attention due to its unique structural features and functional groups. The presence of an amino group (-NH₂) and a ketone group (C=O) in its structure makes it versatile for participation in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of benzoxazine derivatives in drug discovery and development. The benzoxazine ring system is known for its ability to act as a scaffold for constructing bioactive molecules. For instance, researchers have explored the potential of this compound as a precursor for synthesizing antibiotics, antiviral agents, and anticancer drugs. The substitution pattern on the benzoxazine ring plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

The synthesis of 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. The methyl group at position 4 of the benzoxazine ring enhances the compound's stability and lipophilicity, making it suitable for applications in medicinal chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, the amino group in the molecule allows for post-synthesis functionalization, enabling the creation of hybrid materials with tailored properties.

The structural versatility of CAS No. 1368134-46 also makes it an attractive candidate for use in organic electronics. Researchers have investigated its role as a building block for constructing π-conjugated systems, which are essential components in organic semiconductors and light-emitting diodes (OLEDs). The dihydrobenzoxazine moiety provides a rigid framework that facilitates charge transport while maintaining stability under operational conditions.

From an environmental perspective, there is growing interest in utilizing this compound as a biodegradable polymer precursor. Its ability to undergo enzymatic degradation under controlled conditions makes it a sustainable alternative to traditional plastics. Recent studies have demonstrated that polymers derived from this compound exhibit excellent mechanical properties while being fully compostable within a short timeframe.

In conclusion, 2-amino-1-(4-methyl-3,4-dihydro